Cas no 62366-66-9 (1,2-Benzenedicarbonyl dichloride, 4-chloro-)

• Product Name: 1,2-Benzenedicarbonyl dichloride, 4-chloro-
• CAS No: 62366-66-9
• MF: C₈H₃Cl₃O₂
• MW: 237.467219591141
• CID: 447797
• PubChem ID: 15044562
• Update Time: 2025-04-19

1,2-Benzenedicarbonyl dichloride, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonyl dichloride, 4-chloro-
• 4-chlorobenzene-1,2-dicarbonyl chloride
• DTXSID50567456
• RNOVZBXRHVJOCI-UHFFFAOYSA-N
• SCHEMBL654794
• 4-Chlorobenzene-1,2-dicarbonyl dichloride
• 4-chlorophthaloyl chloride
• 62366-66-9

• Inchi： 1S/C8H3Cl3O2/c9-4-1-2-5(7(10)12)6(3-4)8(11)13/h1-3H
• InChI Key： RNOVZBXRHVJOCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C(C(=O)Cl)C=1

Computed Properties

• Exact Mass: 235.91999
• Monoisotopic Mass: 235.919862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14